Cas no 84832-01-9 (Methyl 2,6-difluoro-3-nitrobenzoate)

• Product name: Methyl 2,6-difluoro-3-nitrobenzoate
• CAS No: 84832-01-9
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• MDL: MFCD07368850
• CID: 707545
• PubChem ID: 43449035

Methyl 2,6-difluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-difluoro-3-nitrobenzoate
• Benzoic acid,2,6-difluoro-3-nitro-, methyl ester
• 2,6-Difluoro-3-nitrobenzoic Acid Methyl Ester
• Benzoic acid, 2,6-difluoro-3-nitro-, methyl ester
• CIHHBTMZOLRCRL-UHFFFAOYSA-N
• Methyl2,6-difluoro-3-nitrobenzoate
• BCP27289
• KM2233
• CM12685
• SY022980
• AB0043848
• AB1009200
• ST24
• Methyl 2 pound not6-Difluoro-3-nitrobenzoate
• AC-26957
• methyl 2,6-difluoro-3-nitro-benzoate
• methyl 2,6-difluoro-3-nitrobenzoate;2,6-difluoro-3-nitrobenzoic acid methyl ester;
• M2749
• ALBB-032662
• SCHEMBL914504
• EN300-183699
• DA-02402
• AKOS009486805
• AS-19929
• MFCD07368850
• CS-0038444
• 84832-01-9
• DTXSID90656055

• MDL： MFCD07368850
• Inchi： 1S/C8H5F2NO4/c1-15-8(12)6-4(9)2-3-5(7(6)10)11(13)14/h2-3H,1H3
• InChI Key： CIHHBTMZOLRCRL-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C([N+](=O)[O-])C=CC=1F)OC

Computed Properties

• Exact Mass: 217.018664g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.018664g/mol
• Monoisotopic Mass: 217.018664g/mol
• Topological Polar Surface Area: 72.1Ų
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 151°C/9mmHg(lit.)
• Flash Point: 146.3±27.9 °C
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 72.12000
• LogP: 2.18280

Methyl 2,6-difluoro-3-nitrobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Sealed in dry,Room Temperature

Methyl 2,6-difluoro-3-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives